Cas no 918151-50-5 ([1,1':3',1''-Terphenyl]-2'-ol, 3,3'',5,5',5''-pentamethyl-)

[1,1':3',1''-Terphenyl]-2'-ol, 3,3'',5,5',5''-pentamethyl- structure
918151-50-5 structure
Product Name:[1,1':3',1''-Terphenyl]-2'-ol, 3,3'',5,5',5''-pentamethyl-
CAS No:918151-50-5
MF:C23H24O
MW:316.436066627502
CID:779153
PubChem ID:68742288
Update Time:2025-04-19

[1,1':3',1''-Terphenyl]-2'-ol, 3,3'',5,5',5''-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-2'-ol, 3,3'',5,5',5''-pentamethyl-
    • 2,6-bis(3,5-dimethylphenyl)-4-methylphenol
    • 1~3~,1~5~,2~5~,3~3~,3~5~-Pentamethyl[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~-ol
    • SCHEMBL3680761
    • DTXSID60738938
    • GELRVTFTYNJTGD-UHFFFAOYSA-N
    • 918151-50-5
    • 4-methyl-2,6-bis(3',5'-dimethylphenyl)phenol
    • Inchi: 1S/C23H24O/c1-14-6-15(2)9-19(8-14)21-12-18(5)13-22(23(21)24)20-10-16(3)7-17(4)11-20/h6-13,24H,1-5H3
    • InChI Key: GELRVTFTYNJTGD-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 316.182715385g/mol
  • Monoisotopic Mass: 316.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 20.2Ų
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